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Compound of Interest

Compound Name: 4-Methyl-5-nonanone

Cat. No.: B104976

This technical guide provides an in-depth overview of 4-Methyl-5-nonanone, a branched
ketone of interest in chemical ecology. The guide is intended for researchers, scientists, and
professionals in drug development, offering a centralized resource on its commercial sourcing,
synthesis, and analytical characterization. While its primary established role is in insect
communication, this document collates the available technical information to support broader
scientific inquiry.

Commercial Suppliers and Availability

4-Methyl-5-nonanone is available from a range of commercial chemical suppliers, catering
primarily to the research and specialty chemicals markets. The compound, identified by CAS
Number 35900-26-6, is offered in various purities and quantities. Below is a summary of
representative suppliers and their offerings. It is important to note that availability, purity, and
lead times are subject to change, and direct inquiry with the suppliers is recommended for the
most current information.
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Experimental Protocols
Synthesis of 4-Methyl-5-nonanone

The synthesis of 4-Methyl-5-nonanone can be achieved through various organic chemistry
routes. A common method involves the nucleophilic substitution reaction of an organometallic
reagent with a carboxylic anhydride, followed by hydrolysis. The following protocol is adapted

from published patent literature.

Reaction Scheme:
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Caption: Synthesis of 4-Methyl-5-nonanone via Grignard Reaction.
Materials:
e Magnesium turnings

e Tetrahydrofuran (THF), anhydrous
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1-Chlorobutane

2-Methylpentanoic anhydride

Hydrochloric acid (e.g., 1 M aqueous solution)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction (e.qg., diethyl ether or ethyl acetate)
Procedure:

» Grignard Reagent Preparation: To a flame-dried, three-necked flask equipped with a reflux
condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings. Add a small
volume of anhydrous THF. Add a few drops of 1-chlorobutane to initiate the reaction. Once
the reaction begins (as evidenced by bubbling and heat generation), add the remaining 1-
chlorobutane dissolved in anhydrous THF dropwise at a rate that maintains a gentle reflux.
After the addition is complete, continue to stir the mixture at room temperature until the
magnesium is consumed.

Nucleophilic Addition: Cool the freshly prepared Grignard reagent in an ice bath. Add 2-
methylpentanoic anhydride dropwise to the stirred solution. The reaction is exothermic and
the temperature should be maintained below 20°C. After the addition is complete, allow the
reaction mixture to warm to room temperature and stir for several hours.

Hydrolysis (Work-up): Carefully quench the reaction by the slow, dropwise addition of 1 M
hydrochloric acid while cooling the flask in an ice bath. Continue adding the acid until the
agueous layer is acidic.

Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic
layer, and extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic
layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure.

 Purification: The crude product can be purified by vacuum distillation to yield 4-Methyl-5-
nonanone.

Analytical Methods

The identity and purity of 4-Methyl-5-nonanone are typically confirmed using standard
analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile
compounds. The following is a general protocol that can be adapted for the analysis of 4-
Methyl-5-nonanone.

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.
o Capillary column suitable for the analysis of ketones (e.g., a mid-polar phase like DB-5ms).
GC Conditions (suggested starting parameters):
* Injector Temperature: 250°C
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Oven Temperature Program:
o Initial temperature: 50°C, hold for 2 minutes
o Ramp: 10°C/min to 250°C
o Hold at 250°C for 5 minutes
« Injection Volume: 1 pL (split or splitless, depending on concentration)

MS Conditions:
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e lon Source Temperature: 230°C
e Electron Energy: 70 eV
e Mass Range: m/z 40-300

Expected Results: The mass spectrum of 4-Methyl-5-nonanone is characterized by a
molecular ion peak (M+) at m/z 156 and a pattern of fragmentation that is consistent with its
structure. The NIST Chemistry WebBook provides a reference mass spectrum for this
compound.
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Caption: General workflow for GC-MS analysis.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. For 4-Methyl-5-nonanone, both *H and 3C NMR would be used for structural
confirmation.

e 1H NMR: The proton NMR spectrum will show distinct signals for the different types of
protons in the molecule, with chemical shifts and coupling patterns characteristic of the alkyl
chains and the proton alpha to the carbonyl group.

e 13C NMR: The carbon NMR spectrum will display signals for each unique carbon atom,
including a characteristic downfield signal for the carbonyl carbon. PubChem contains
spectral information, including 13C NMR data for 4-Methyl-5-nonanone.

Biological Activity and Signaling Pathways

The primary and well-documented biological role of 4-Methyl-5-nonanone is as a component
of the male-produced aggregation pheromone of the red palm weevil (Rhynchophorus
ferrugineus) and the West Indian sugarcane borer (Metamasius hemipterus). In these insect
species, it acts as a semiochemical, mediating communication and attracting conspecifics to a
location for mating and feeding.

Signaling in Insects:

In the context of insect olfaction, pheromone molecules like 4-Methyl-5-nonanone are
detected by specialized olfactory receptor neurons (ORNSs) housed in sensilla on the antennae.
The binding of the pheromone to a specific odorant receptor (OR) on the surface of the ORN
initiates a signal transduction cascade. This ultimately leads to the generation of an action
potential that is transmitted to the antennal lobe of the insect's brain, where the information is
processed, leading to a behavioral response (attraction).

Signal Behavioral

| Activates g f 12ncduction Action Potential | Transmitsto y, | Insect Brain Processes signal | Response
Cascade Generation (Antennal Lobe)

Odorant Receptor

4-Methyl-5-nonanone | —Binds | (on ORN)

Y
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Caption: Simplified insect olfactory signaling pathway.
Relevance to Drug Development Professionals:

As of the current body of scientific literature, there is a notable absence of published research
on the biological activity of 4-Methyl-5-nonanone in vertebrate systems, including any effects
on mammalian cells, specific receptor interactions, or potential therapeutic applications.
Searches for in vitro studies, pharmacological data, or toxicological assessments in vertebrates
have not yielded specific results for this compound. Therefore, for researchers and
professionals in drug development, 4-Methyl-5-nonanone currently stands as a molecule with
a well-defined role in chemical ecology but without a known direct application or biological
pathway in human or other mammalian systems. Its value to this audience may lie in its
properties as a well-characterized small molecule for synthetic methodology development or as
a negative control in certain biological assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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